2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide

• IUPAC Name: 2-(2-bromophenoxy)-N-(3-chloro-4-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C18H18BrClN2O3/c19-14-3-1-2-4-17(14)25-12-18(23)21-13-5-6-16(15(20)11-13)22-7-9-24-10-8-22/h1-6,11H,7-10,12H2,(H,21,23)
• InChI Key: ARSZESYCSNHKAC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)COC3=CC=CC=C3Br)Cl
• Molecular Formula: C18H18BrClN2O3
• Molecular Weight: 425.7 g/mol

Description

2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide, also known as BPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPCA belongs to the class of compounds known as selective estrogen receptor modulators (SERMs), which are designed to selectively target estrogen receptors in specific tissues. In

Mechanism of Action

2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide acts as a selective estrogen receptor modulator, which means that it binds to estrogen receptors in specific tissues, such as breast tissue and bone tissue. 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has a higher affinity for estrogen receptors in these tissues compared to other tissues in the body, which allows it to selectively target these tissues. By binding to estrogen receptors, 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide can either activate or inhibit the activity of these receptors, depending on the tissue and the specific receptor subtype.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide are dependent on the tissue and the specific estrogen receptor subtype that it targets. In breast tissue, 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been shown to inhibit the growth of estrogen receptor-positive breast cancer cells by blocking the activity of the estrogen receptor. In bone tissue, 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been shown to increase bone density by activating the estrogen receptor. However, the effects of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide on other tissues and organ systems are not well understood and require further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide in lab experiments is its high selectivity for specific tissues and estrogen receptor subtypes. This allows researchers to investigate the effects of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide on these tissues and receptors without affecting other tissues and receptors in the body. Additionally, 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been shown to have low toxicity in animal models, which makes it a safer alternative to other compounds that may have toxic effects.
However, one of the limitations of using 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide in lab experiments is its limited availability and high cost. 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide is a complex compound that requires a multi-step synthesis process, which can be time-consuming and expensive. Additionally, the purity of the final product can be difficult to achieve, which can affect the reliability of the results.

Future Directions

There are several future directions for research on 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide. One area of research is the development of more efficient and cost-effective synthesis methods for 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide. This would allow for larger quantities of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide to be produced, which could facilitate further research on its therapeutic applications.
Another area of research is the investigation of the effects of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide on other tissues and organ systems in the body. While 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been shown to have selective effects on breast tissue and bone tissue, its effects on other tissues and organ systems are not well understood and require further research.
Finally, there is a need for clinical trials to investigate the safety and efficacy of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide in humans. While animal studies have shown promising results, it is important to determine the safety and efficacy of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide in humans before it can be used as a therapeutic agent.

Synthesis Methods

2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide can be synthesized using a multi-step procedure that involves the reaction of 2-bromophenol with 3-chloro-4-(4-morpholinyl)aniline to form 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide. The reaction is typically carried out in the presence of a catalyst, such as palladium on carbon, and a solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain a pure sample of 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide.

Scientific Research Applications

2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the main areas of research has been in the treatment of breast cancer. 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been shown to selectively target estrogen receptors in breast cancer cells, which can lead to the inhibition of tumor growth. Additionally, 2-(2-bromophenoxy)-N-[3-chloro-4-(4-morpholinyl)phenyl]acetamide has been investigated for its potential use in the treatment of osteoporosis, as it has been shown to increase bone density in animal models.